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Introduction

Perchloromethyl mercaptan (PMM), also known as trichloromethanesulfenyl chloride, is a
highly toxic and corrosive, yellow, oily liquid with a strong, unpleasant odor.[1][2][3] It is utilized
as an intermediate in the synthesis of dyes, fungicides (such as Captan and Folpet), and other
chemicals.[2][4][5] Due to its severe health hazards upon inhalation, skin contact, or ingestion,
strict adherence to safety protocols is imperative.[1][2] These application notes provide detailed
protocols for the safe handling, storage, and disposal of perchloromethyl mercaptan in a
laboratory setting.

Hazard Identification and Properties

Perchloromethyl mercaptan is a potent irritant to the eyes, skin, and respiratory tract. Short-
term exposure can cause severe burns, and inhalation may lead to pulmonary edema, a
medical emergency with delayed symptoms.[2] High concentrations can result in central
nervous system depression, damage to the liver and kidneys, and may be fatal.[2][6] It is
crucial to handle this compound with extreme caution in a controlled environment.

Table 1: Physical and Chemical Properties of Perchloromethyl Mercaptan
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Property Value References
Chemical Formula CClaS [1]
Molecular Weight 185.9 g/mol [6]

Yellow, oily liquid with a
Appearance ) [31[6]
pungent, acrid odor

Boiling Point 147-148°C (decomposes) [7]
Melting Point ~-70°C [1]
Density 1.72 g/cm3 [31[6]
Vapor Pressure 3 mmHg at 20°C [3]
Vapor Density 6.41 (heavier than air) [1][6]
Solubility in Water Insoluble [31[6]
Odor Threshold ~0.001 ppm [5]

Table 2: Health Hazard Information for Perchloromethyl Mercaptan
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Exposure Route

Effects

References

Inhalation

Severe irritation of the
respiratory tract, coughing,
shortness of breath, pulmonary
edema, convulsions, and

potential death.[2]

[2]

Skin Contact

Can be absorbed through the
skin. Causes severe irritation,

burns, redness, and pain.[2][6]

[2][6]

Eye Contact

Severe irritation, pain,
lacrimation, and potential for

permanent eye damage.[2]

[2]

Ingestion

Burning sensation, abdominal
cramps, nausea, vomiting, and
damage to mucous

membranes.[6]

[6]

Table 3: Exposure Limits for Perchloromethyl Mercaptan

Organization

Limit

Value

OSHA (PEL) Time-Weighted Average (TWA) 0.1 ppm (0.8 mg/m3)[8]
NIOSH (REL) Time-Weighted Average (TWA) 0.1 ppm (0.8 mg/m3)[8]
ACGIH (TLV) Time-Weighted Average (TWA) 0.1 ppm (0.76 mg/m3)
NIOSH (IDLH) Immediately Dangerous to Life 10 ppmi6]

or Health

Experimental Protocols
Engineering Controls and Personal Protective

Equipment (PPE)

Hierarchy of Controls:
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Hierarchy of Safety Controls

Elimination/Substitution
(Not always feasible)

More Effective

Engineering Controls
(Primary barrier)

:

Administrative Controls
(Work practices)

Personal Protective Equipment (PPE)
(Last line of defense)
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Caption: Hierarchy of controls for minimizing exposure to hazardous chemicals.

+ Engineering Controls:

o All work with perchloromethyl mercaptan must be conducted in a certified chemical
fume hood with a face velocity of at least 100 feet per minute.[9]

o Use of a glove box is recommended for operations with a higher risk of aerosol

generation.

o Automated or remote handling procedures should be used whenever possible to minimize

direct contact.[2]

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b149231?utm_src=pdf-body-img
https://www.benchchem.com/product/b149231?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB7209949_EN.htm
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1480.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o An emergency shower and eyewash station must be readily accessible in the immediate
work area.[2]

o Personal Protective Equipment (PPE):

o Respiratory Protection: For concentrations up to 1 ppm, a chemical cartridge respirator
with organic vapor cartridges is required.[8] For higher concentrations or in emergency
situations, a supplied-air respirator with a full facepiece operated in a pressure-demand or
other positive-pressure mode is necessary.[8] A full-face mask with an ABEK2Hg-P3 filter
is suitable for short-term interventions.[1]

o Hand Protection: Wear heavy-duty, chemical-resistant gloves (e.g., Viton™ or butyl
rubber). Consult glove manufacturer's compatibility charts for specific breakthrough times.
Double gloving is recommended.

o Eye Protection: Chemical splash goggles and a face shield are mandatory.

o Skin and Body Protection: A chemically resistant lab coat, apron, and closed-toe shoes are
required.[2] For significant spill potential, a full-body chemical resistant suit (e.g.,
Tychem®) should be worn.[6]

Experimental Workflow for Safe Handling
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Experimental Workflow for Perchloromethyl Mercaptan
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(Check for leaks)
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'
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Caption: Step-by-step workflow for the safe handling of perchloromethyl mercaptan.
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Storage and Handling Protocol

e Storage:

[e]

Store perchloromethyl mercaptan in a cool, dry, dark, and well-ventilated area, away
from incompatible materials.[9]

Keep containers tightly sealed.[9]

Store in a designated, labeled, and secured area.[9]

Protect containers from physical damage.[9]

Perchloromethyl mercaptan is incompatible with acids, alkali metals, strong oxidizing
agents, strong bases, amines, and hot iron.[2][6] It is also corrosive to most metals.[6]

e Handling:

Before use, ensure all safety equipment is functioning correctly.

Only trained personnel should handle this chemical.[2][9]

Ground all equipment to prevent static discharge.[6]

Avoid direct physical contact.[9]

Do not eat, drink, or smoke in the work area.

Work with the smallest quantity of the chemical necessary for the experiment.

After handling, wash hands and any potentially exposed skin areas thoroughly.[2]

Spill and Emergency Procedures

e Spill Response:

o

In case of a spill, immediately evacuate the area and alert others.[2]
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o For a small spill, cover with a dry, non-combustible absorbent material such as dry sand or
earth.[2][6] Do not use water.[2]

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for disposal.[6]

o For a large spill, isolate the area for at least 50 meters in all directions and contact
emergency services.[3][6]

o Use a vapor-suppressing foam to reduce vapors if available.[6]

e First Aid:

o Inhalation: Move the victim to fresh air immediately.[6] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[6]

o Skin Contact: Immediately remove contaminated clothing.[6] Thoroughly wash the affected
area with soap and water for at least 15 minutes.[6] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding
the eyelids open.[6] Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting.[6] If the person is conscious, have them rinse their
mouth with water and drink a small amount of water or milk.[6] Seek immediate medical
attention.

Disposal Protocol

o Perchloromethyl mercaptan is considered a hazardous waste (US RCRA Hazardous
Waste P List: P118).[10]

» All waste containing this chemical must be collected in a designated, sealed, and properly
labeled container.[10]

o Dispose of the waste through a licensed hazardous waste disposal company, following all
local, state, and federal regulations.[10]
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+ Empty containers should be treated as hazardous waste as they may retain product residue.
[10]

Chemical Reactivity and Decomposition

Perchloromethyl mercaptan is a reactive compound. It slowly decomposes in the presence of
moisture and reacts with hot water to produce carbon dioxide, hydrochloric acid, and sulfur.[6]
At high temperatures, it can decompose to form toxic gases such as phosgene, hydrogen
chloride, and sulfur dioxide.[4][6]

Decomposition Products

Phosgene (COCI2)

Decompositigpn Conditions

Sulfur Dioxide (SO2)
High Temperature
Perchloromethyl Mercaptan .
(CCI3sCl) Hydrogen Chloride (HCI)

Carbon Dioxide (CO2)

Click to download full resolution via product page
Caption: Simplified decomposition pathways of perchloromethyl mercaptan.

Conclusion

The safe handling of perchloromethyl mercaptan is paramount due to its extreme toxicity. By
implementing stringent engineering controls, utilizing appropriate personal protective
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equipment, and adhering to the detailed protocols outlined in these application notes,

researchers can minimize the risks associated with this hazardous chemical. Continuous

training and a vigilant approach to safety are essential for all personnel working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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